(1S,3R,4S)-3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride
Overview
Description
(1S,3R,4S)-3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride, also known as (1S,3R,4S)-3-amino-4-hydroxycyclopentane-1-carboxylic acid HCl or simply 3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride, is an organic compound that has a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 205.62 g/mol and a melting point of 170-174°C. It is soluble in water and has a pKa of 7.9.
Scientific Research Applications
3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme cyclohexanecarboxylate hydrolase, which catalyzes the hydrolysis of cyclohexanecarboxylate to form 3-amino-4-hydroxycyclopentane-1-carboxylic acid and formic acid. It has also been used as an inhibitor of the enzyme phenylalanine hydroxylase, which catalyzes the hydroxylation of phenylalanine to form tyrosine. In addition, it has been used as a substrate for the enzyme glutamate decarboxylase, which catalyzes the decarboxylation of glutamate to form γ-aminobutyric acid.
Mechanism of Action
The mechanism of action of 3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride is not well understood. However, it is believed to act as an inhibitor of the enzyme phenylalanine hydroxylase, which catalyzes the hydroxylation of phenylalanine to form tyrosine. This inhibition is thought to be due to the ability of the compound to bind to the active site of the enzyme, thus preventing the substrate from binding and undergoing the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride are not well understood. However, it has been shown to inhibit the enzyme phenylalanine hydroxylase, which catalyzes the hydroxylation of phenylalanine to form tyrosine. This inhibition can lead to a decrease in tyrosine levels in the body, which can lead to a variety of physiological effects, including decreased energy levels, decreased cognitive function, and decreased alertness.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride in laboratory experiments is its ability to act as an inhibitor of the enzyme phenylalanine hydroxylase. This makes it useful for studying the effects of tyrosine levels in the body. However, the compound also has some limitations. For example, it is not very soluble in water and can be difficult to work with in aqueous solutions. In addition, it is not very stable and can quickly degrade in the presence of light or heat.
Future Directions
There are a number of potential future directions for research involving 3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride. These include further studies into the mechanism of action of the compound, as well as its potential uses as an inhibitor of other enzymes. In addition, further research could be conducted into the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Finally, additional studies could be conducted into the synthesis and purification of the compound, in order to improve its stability and solubility.
Synthesis Methods
3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride can be synthesized from 3-amino-4-hydroxycyclopentane-1-carboxylic acid and hydrochloric acid. The reaction proceeds via the formation of an ammonium salt, which is then hydrolyzed to form the desired product. A detailed synthesis procedure is as follows:
1. In a round-bottom flask, dissolve 3-amino-4-hydroxycyclopentane-1-carboxylic acid (1.0 g, 7.5 mmol) in 10 mL of water.
2. Add hydrochloric acid (1.5 mL, 17.5 mmol) and stir the mixture until the acid is completely dissolved.
3. Heat the solution to reflux for 1 hour.
4. Cool the solution to room temperature and filter the solution.
5. Collect the solid and wash it with cold water.
6. Dry the solid at room temperature and recrystallize it from a mixture of ethanol and water.
7. Collect the product and dry it in a vacuum oven.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,3R,4S)-3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride involves the protection of a cyclopentanone derivative, followed by a series of reactions to introduce the necessary functional groups. The protected cyclopentanone is then deprotected to yield the final product.", "Starting Materials": [ "Cyclopentanone", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ethyl chloroformate", "Ammonia", "Sodium borohydride", "Sodium cyanoborohydride", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Cyclopentanone is protected with ethyl chloroformate and methanol to yield the corresponding methyl ester.", "The methyl ester is treated with ammonia to yield the corresponding amide.", "The amide is reduced with sodium borohydride to yield the corresponding amine.", "The amine is protected with ethyl chloroformate and diethyl ether to yield the corresponding carbamate.", "The carbamate is treated with sodium cyanoborohydride and hydrogen gas in the presence of palladium on carbon to yield the corresponding amino alcohol.", "The amino alcohol is deprotected with hydrochloric acid to yield (1S,3R,4S)-3-amino-4-hydroxycyclopentane-1-carboxylic acid hydrochloride." ] } | |
CAS RN |
2648901-85-1 |
Molecular Formula |
C6H12ClNO3 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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